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Compound of Interest

Compound Name: 2-Propylthiophene

Cat. No.: B074554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Propylthiophene is a sulfur-containing heterocyclic compound that serves as a versatile

building block in organic synthesis. Its unique aromatic and electronic properties make it a

valuable intermediate in the development of specialty chemicals, pharmaceuticals, and organic

electronic materials. This technical guide provides an in-depth overview of the commercial

availability of 2-propylthiophene, its key chemical properties, and detailed experimental

protocols for its synthesis and further application.

Commercial Availability and Suppliers
2-Propylthiophene is readily available from a variety of chemical suppliers in research and

bulk quantities. The purity levels are typically high, with most suppliers offering ≥97% purity as

determined by gas chromatography (GC). The following table summarizes the availability of 2-
propylthiophene from prominent suppliers.
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Supplier Purity Available Quantities

Key Organics[1] >98%
1 mg, 5 mg, 10 mg, 50 mg, 25

g

Chem-Impex[2] ≥98% (GC) 5 g, 25 g

Lumora Chemicals[3] 97.00% mg, g, kg scales

TCI America[4][5] >98.0% (GC) 5 g, 25 g

Sigma-Aldrich[6] 97% Various

Santa Cruz Biotechnology[7] Research Grade Various

Pricing information is subject to change and should be confirmed with the respective suppliers.

Physicochemical Properties
A summary of the key physicochemical properties of 2-propylthiophene is presented in the

table below.

Property Value

CAS Number 1551-27-5[6]

Molecular Formula C₇H₁₀S[6]

Molecular Weight 126.22 g/mol [6]

Appearance Colorless to light yellow liquid[8]

Boiling Point 157.5-159.5 °C (lit.)[6]

Density 1.506 g/mL at 25 °C (lit.)[6]

Refractive Index (n20/D) 1.506 (lit.)[6]

Flash Point 44 °C (111.2 °F) - closed cup[6]
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While specific literature detailing the synthesis of 2-propylthiophene is not abundant, a robust

and widely applicable method involves the Grignard reaction of a thiophene derivative with a

propyl halide. The following protocol is a representative procedure based on established

methods for the alkylation of thiophenes.

Synthesis of 2-Propylthiophene via Grignard Reaction
Materials:

2-Bromothiophene

Magnesium turnings

1-Bromopropane

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine (crystal)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped

with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings. A

crystal of iodine can be added to initiate the reaction. A solution of 2-bromothiophene in

anhydrous diethyl ether is added dropwise via the dropping funnel. The reaction mixture is

gently heated to initiate the formation of the Grignard reagent, 2-thienylmagnesium bromide.

The reaction is maintained at reflux until most of the magnesium has been consumed.

Alkylation: The Grignard reagent solution is cooled in an ice bath. 1-Bromopropane,

dissolved in anhydrous diethyl ether, is added dropwise from the dropping funnel. The

reaction mixture is then allowed to warm to room temperature and stirred overnight.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with
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diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by fractional distillation to yield 2-propylthiophene.

Applications in Organic Synthesis
2-Propylthiophene is a valuable precursor for the synthesis of more complex molecules,

particularly in the fields of medicinal chemistry and materials science. One common application

is its use in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction.

Suzuki-Miyaura Cross-Coupling of 2-Propylthiophene
The following is a generalized protocol for the Suzuki-Miyaura cross-coupling of an

appropriately functionalized 2-propylthiophene derivative (e.g., 5-bromo-2-propylthiophene)

with an arylboronic acid.

Materials:

5-Bromo-2-propylthiophene

Arylboronic acid

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃, K₃PO₄)

Solvent (e.g., 1,4-dioxane, toluene, DME)

Water

Procedure:

Reaction Setup: To a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add

5-bromo-2-propylthiophene, the arylboronic acid, the palladium catalyst, and the base.

Solvent Addition: Add the organic solvent and water. The reaction mixture is then heated to

the desired temperature (typically 80-100 °C) and stirred for several hours until completion,
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which can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS).

Work-up: After cooling to room temperature, the reaction mixture is diluted with water and

extracted with an organic solvent such as ethyl acetate. The combined organic layers are

washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced

pressure.

Purification: The crude product is purified by column chromatography on silica gel to afford

the desired 5-aryl-2-propylthiophene derivative.

Visualizations
Synthesis Workflow of 2-Propylthiophene
Caption: Workflow for the synthesis of 2-Propylthiophene.

Application in Suzuki-Miyaura Cross-Coupling
Caption: Suzuki-Miyaura cross-coupling workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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